Cas no 1823462-80-1 (2-Methyl-3-oxo-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: 2-Methyl-3-oxo-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1823462-80-1
• Molecular Formula: C₁₃H₁₅NO₃
• Molecular Weight: 233.263103723526
• CID: 5820557
• PubChem ID: 70832417

2-Methyl-3-oxo-pyrrolidine-1-carboxylic acid benzyl ester Properties

Names and Identifiers

• 2-Methyl-3-oxo-pyrrolidine-1-carboxylic acid benzyl ester
• SCHEMBL13073095
• EN300-6977723
• benzyl 2-methyl-3-oxopyrrolidine-1-carboxylate
• 1823462-80-1

• InChIKey： SXRCSLUPXCTDRP-UHFFFAOYSA-N
• Inchi： 1S/C13H15NO3/c1-10-12(15)7-8-14(10)13(16)17-9-11-5-3-2-4-6-11/h2-6,10H,7-9H2,1H3
• SMILES： C(N1CCC(=O)C1C)(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 233.10519334g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 233.10519334g/mol
• Heavy Atom Count: 17
• Complexity: 297
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls